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Compound Name: Rat galanin(2-29)

Cat. No.: B14789508

Get Quote

Executive Summary: The "Glycine Switch"
In the study of galanin receptor signaling, the distinction between Rat Galanin(2-29) and

Galanin(2-11) is not merely one of peptide length—it is a fundamental lesson in G-protein

coupled receptor (GPCR) pharmacophores.

Both peptides share a critical feature: the deletion of the N-terminal Glycine (Gly¹). This single

truncation acts as a "molecular switch," effectively abolishing affinity for the GalR1 receptor

while retaining agonist activity at GalR2 and GalR3.

Galanin(2-29): The endogenous metabolite. It represents the physiological mechanism by

which the body shifts signaling from GalR1 (inhibitory) to GalR2 (trophic/excitatory). It retains

high potency due to C-terminal stabilizing interactions.

Galanin(2-11): The minimal pharmacophore. While it retains the GalR2 > GalR1 selectivity

profile, it lacks the C-terminal residues necessary for maximal binding stability, often resulting

in lower absolute potency compared to Gal(2-29) unless chemically modified (e.g., AR-

M1896).
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Scientific Foundation: Mechanism of Selectivity
To understand the performance difference, one must understand the structural biology of the

Galanin receptor family (GalR1, GalR2, GalR3).

The N-Terminal Anchor
Full-length Galanin(1-29) binds to all three receptors.[1] Cryo-EM and mutagenesis studies

have confirmed that the N-terminal Glycine (Gly¹) and Tryptophan (Trp²) are essential for high-

affinity binding to GalR1.

GalR1 Requirement: The N-terminal ammonium group of Gly¹ forms a critical salt

bridge/hydrogen bond with Glu32 in the GalR1 transmembrane pocket. Removing Gly¹

breaks this anchor, reducing GalR1 affinity by >500-fold.

GalR2 Flexibility: GalR2 does not rely as strictly on this specific Gly¹-Glu32 interaction. It can

accommodate the truncated N-terminus provided the core hydrophobic pharmacophore

(Trp²-Leu¹¹) remains intact.

The C-Terminal Stabilizer
This is where Gal(2-29) and Gal(2-11) diverge.

Gal(2-29) retains the C-terminal helix. While the C-terminus does not bind deep in the

pocket, it interacts with extracellular loops (ECLs), providing entropic stability and protecting

the peptide from rapid degradation.

Gal(2-11) lacks this stabilizer. Without the C-terminus, the short peptide has a faster

dissociation rate (

), making it a "weaker" agonist in native form, despite its high selectivity.

Visualization: The Selectivity Shift Pathway

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://catalog.lib.kyushu-u.ac.jp/opac_download_md/7331046/7331046.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14789508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Full Length Galanin(1-29)
(Non-Selective)

DPP-IV Enzyme
(Cleavage of Gly1)

Metabolic Processing

GalR1
(Gi/o Coupled)

Inhibition

High Affinity
(+++)

GalR2
(Gq/11 Coupled)
Trophic/Survival

High Affinity
(+++)

Galanin(2-29)
(Endogenous Metabolite)

Yields Galanin(2-11)
(Synthetic Fragment)

Further Truncation
(Lab Synthesis)

Loss of Affinity
(-)

High Affinity
(++)

No Binding
(-)

Moderate Affinity
(+)

Click to download full resolution via product page

Figure 1: The metabolic processing of Galanin by DPP-IV creates Gal(2-29), shifting signaling

bias away from GalR1. Gal(2-11) represents the minimal fragment retaining this bias.

Detailed Performance Comparison
The following data aggregates binding affinities (

) and functional potency (

) from key literature sources (e.g., Branchek et al., Bloomquist et al.).

Table 1: Receptor Selectivity Profile
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Feature Rat Galanin(2-29) Rat Galanin(2-11) (Native)

Primary Classification Endogenous Metabolite Synthetic Minimal Fragment

GalR1 Affinity (

)
> 1,000 nM (Inactive) > 10,000 nM (Inactive)

GalR2 Affinity (

)
~ 2 - 10 nM ~ 50 - 500 nM***

GalR3 Affinity (

)
~ 5 - 15 nM ~ 100 - 500 nM**

Selectivity Ratio High (GalR2/3 selective) High (GalR2/3 selective)

Metabolic Stability
Moderate (Susceptible to

further proteolysis)

Low (Rapid degradation in

serum)

Key Application
Studying endogenous GalR2

regulation

Structural template for SAR

studies

*Note: Native Gal(2-11) has significantly lower potency than Gal(2-29). High-potency "Gal(2-

11)" cited in literature often refers to the modified analog AR-M1896 ([Trp²]-Gal(2-11)), which

restores potency.

Critical Analysis for Drug Development
Use Gal(2-29) when: You are investigating the physiological consequences of Galanin

degradation or need a robust control for GalR2 activation in tissue slices where stability

matters.

Use Gal(2-11) when: You are conducting Structure-Activity Relationship (SAR) studies to

determine the minimum sequence required for receptor activation, or if you are using the

stabilized analog AR-M1896. Do not use native Gal(2-11) for in vivo behavioral studies

without modification, as its half-life is insufficient.

Validated Experimental Protocols
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To verify the selectivity of these peptides in your own lab, use the following self-validating

workflows.

Protocol A: Radioligand Competition Binding (Affinity)
Objective: Determine

values to quantify the loss of GalR1 binding.

Membrane Prep: Harvest CHO-K1 cells stably expressing Rat GalR1 or GalR2. Homogenize

in ice-cold buffer (50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4). Centrifuge at 20,000 x g for 20 min.

Resuspend pellets.

Tracer: Use [

]-Galanin (Porcine) at 0.1 nM final concentration.

Competition:

Prepare serial dilutions (

M to

M) of Gal(2-29) and Gal(2-11).

Control: Full-length Galanin(1-29) (Positive Control).

NSB: 1 µM unlabeled Galanin (Non-Specific Binding).

Incubation: 60 minutes at 25°C.

Termination: Rapid filtration through GF/B filters pre-soaked in 0.3% PEI (reduces peptide

sticking).

Analysis: Measure CPM. Fit to a one-site competition model.

Validation Check: Gal(2-29) must displace tracer at GalR2 (

nM) but fail to displace at GalR1 (
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).

Protocol B: IP3 Accumulation Assay (Functional)
Objective: Confirm GalR2 agonist activity (Gq-coupled). GalR1 (Gi-coupled) will not generate

an IP3 signal.

Seeding: Plate GalR2-expressing cells in 24-well plates.

Labeling: Incubate with [

]-myo-inositol (2 µCi/mL) for 24 hours.

Stimulation:

Wash cells and add buffer containing 10 mM LiCl (blocks IP3 degradation).

Add Gal(2-29) or Gal(2-11) at 1 µM.

Incubate 45 min at 37°C.

Extraction: Stop reaction with 10 mM formic acid. Lyse cells.

Separation: Use anion-exchange chromatography (AG 1-X8 resin) to isolate IP3 fractions.

Quantification: Scintillation counting.

Validation Check: Gal(2-29) should induce a >3-fold increase in IP3 over basal. Gal(2-11)

native may show partial agonism (weaker signal) compared to 2-29.

Visualization: Functional Assay Workflow
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Figure 2: Workflow for verifying GalR2-specific Gq signaling. LiCl accumulation is essential for

detecting the transient IP3 signal generated by Gal(2-29).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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